1,2-Dimethoxy-4-(propargyloxy)benzene

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 1,2-dimethoxy-4-prop-2-ynoxybenzene
• InChI: InChI=1S/C11H12O3/c1-4-7-14-9-5-6-10(12-2)11(8-9)13-3/h1,5-6,8H,7H2,2-3H3
• InChI Key: MVQYLCCFLXTECO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)OCC#C)OC

Description

1,2-Dimethoxy-4-(propargyloxy)benzene is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the same procedure as in Example 1, 13.8 g (0.1 mole) of 1-hydroxy-3,4-dimethoxybenzene, 13.8 g (0.1 mole) of anhydrous potassium carbonate in ml 50 of acetone and 14.9 g (0.1 mole) of a solution of propargyl bromide in toluene (80% w/w) were reacted. After work up and evaporation of the mixture u.v. (25° C./21 mbar) a residue was obtained that was purified on silica gel column (eluant n-hexane:ethyl acetate 5:1 v/v). A thick oil that after some time solidified with low melting point (28-30° C.) (b.p.: 109-110° C./ 3 mbar) was obtained whose NMR and MS analyses corresponded to those of the aforementioned compound.